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Compound of Interest

Compound Name: alpha-Ylangene

Cat. No.: B1205585 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. This document provides essential procedural guidance for the proper

disposal of alpha-Ylangene, a sesquiterpenoid used in research and development.

Alpha-Ylangene, while naturally occurring, requires careful handling and disposal due to its

potential environmental and health hazards. Based on available data, alpha-Ylangene is a

combustible liquid and is considered toxic to aquatic life with long-lasting effects. As with many

chemical substances, direct disposal into sanitary sewers or regular trash is not permissible.

Adherence to hazardous waste regulations is mandatory.

Key Properties for Disposal Consideration
A summary of alpha-Ylangene's relevant properties is provided below to inform safe handling

and disposal decisions.
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Property Value Implication for Disposal

Physical State Pale yellow clear liquid (est)[1]
Requires a sealed, liquid-tight

container.

Solubility in Water 0.1614 mg/L @ 25 °C (est)[1]
Insoluble in water; do not

dispose of down the drain.[2]

Flash Point 105.00 °C (221.00 °F) TCC[1]
Classified as a combustible

liquid.[3]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects[3]

Must be disposed of as

hazardous waste to prevent

environmental contamination.

Health Hazards

May cause skin irritation and

allergic reaction. Suspected of

damaging fertility or the unborn

child.[3][4]

Warrants careful handling with

appropriate personal protective

equipment (PPE) and disposal

as hazardous waste.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of alpha-Ylangene
from a laboratory setting. This procedure is based on general guidelines for chemical waste

disposal and should be adapted to comply with your institution's specific Environmental Health

and Safety (EHS) policies.[5][6][7][8]

1. Waste Identification and Segregation:

Treat all alpha-Ylangene waste, including pure substance, contaminated solutions, and

grossly contaminated lab supplies (e.g., pipette tips, gloves), as hazardous waste.[8]

Do not mix alpha-Ylangene waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines. Incompatible wastes can react dangerously.

2. Container Selection and Labeling:

Container: Use a chemically compatible, leak-proof container with a secure screw-on cap.[6]

[7] Plastic containers are often preferred over glass to minimize the risk of breakage.[5] The
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container must be in good condition, free from cracks or rust.[7]

Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[5][7] The

label must include:

The full chemical name: "alpha-Ylangene". Avoid abbreviations or chemical formulas.[5]

The concentration and quantity of the waste.

The date of waste generation.[5]

The name and contact information of the principal investigator or responsible person.[5]

The laboratory location (building and room number).[5]

Appropriate hazard pictograms (e.g., flammable, health hazard, environmental hazard).[5]

3. Waste Accumulation and Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[9]

The storage area should be secure and away from heat sources, flames, and direct sunlight.

[3]

Utilize secondary containment, such as a lab tray, to capture any potential leaks or spills.

The secondary container should be able to hold 110% of the volume of the primary

container.[6]

Keep the waste container closed at all times, except when adding waste.[6][7]

4. Disposal of Empty Containers:

An "empty" container that held alpha-Ylangene must be triple-rinsed with a suitable solvent

capable of removing the residue.[7][8]

The rinsate from this process must be collected and disposed of as hazardous waste.[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1205585?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://dpoy1j4zladj1.cloudfront.net/CS%20Ylang%20Ylang%20Essential%20Oil%20SDS%202022.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1205585?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After triple-rinsing and allowing it to air dry, the container can typically be disposed of in the

regular trash after defacing the original labels.[7][8] Always confirm this procedure with your

local EHS guidelines.

5. Arranging for Waste Pickup:

Once the waste container is full or has been in storage for the maximum allowable time

(often 90 days), arrange for its collection by your institution's EHS department or a licensed

hazardous waste disposal contractor.[6]

Complete any required waste information forms, accurately listing the contents of the

container.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with alpha-Ylangene.
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alpha-Ylangene Disposal Decision Workflow

Waste Generated
(alpha-Ylangene or

contaminated material)

Is the waste liquid
(pure, solution, or rinsate)?

Is the waste solid
(contaminated lab supplies)?

No

Collect in a labeled,
sealed hazardous waste

container for liquids.

Yes

Is it an empty container?

No

Double-bag in clear plastic bags,
and label as hazardous waste.

Yes

Triple-rinse with a
suitable solvent.

Yes

Arrange for pickup by
Environmental Health & Safety.

No
(Consult EHS)

Store in designated Satellite
Accumulation Area with
secondary containment.

Collect rinsate as
hazardous liquid waste.

Deface labels and dispose
of the container in regular trash.
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alpha-Ylangene Disposal Decision Workflow
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of alpha-Ylangene, protecting both laboratory

personnel and the environment. Always consult your institution's specific safety and disposal

guidelines as the primary source of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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